Cas no 2228497-34-3 (5-(4-benzylmorpholin-2-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(4-benzylmorpholin-2-yl)-1,3-oxazol-2-amine
• CAS No: 2228497-34-3
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 6221055
• PubChem ID: 165965556
• Update Time: 2025-07-31

5-(4-benzylmorpholin-2-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-benzylmorpholin-2-yl)-1,3-oxazol-2-amine
• EN300-1863953
• 2228497-34-3

• Inchi： 1S/C14H17N3O2/c15-14-16-8-12(19-14)13-10-17(6-7-18-13)9-11-4-2-1-3-5-11/h1-5,8,13H,6-7,9-10H2,(H2,15,16)
• InChI Key： TWPKIRUBWHJHNV-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1C1=CN=C(N)O1

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.5Ų

Additional information on 5-(4-benzylmorpholin-2-yl)-1,3-oxazol-2-amine

5-(4-Benzylmorpholin-2-yl)-1,3-Oxazol-2-Amine: A Comprehensive Overview

The compound 5-(4-benzylmorpholin-2-yl)-1,3-oxazol-2-amine, with CAS No. 2228497-34-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a 1,3-oxazole ring with a 4-benzylmorpholine substituent. The combination of these groups imparts distinctive chemical properties and potential biological activities.

5-(4-Benzylmorpholin-2-yl)-1,3-Oxazol is a heterocyclic compound that belongs to the oxazole family. Oxazoles are five-membered rings containing one oxygen and one nitrogen atom. The presence of the 4-benzylmorpholine group introduces additional complexity to the molecule. Morpholine itself is a six-membered ring containing an oxygen atom and an amine group. The benzyl substitution further enhances the molecule's versatility by introducing aromaticity and potential sites for chemical modification.

Recent studies have highlighted the potential of 5-(4-Benzylmorpholin-2-Yl)-1,3-Oxazol in various applications. For instance, researchers have explored its role as a building block in medicinal chemistry. The compound's ability to form hydrogen bonds due to the presence of both oxazole and morpholine groups makes it an attractive candidate for drug design. Its structure allows for interactions with biological targets such as enzymes and receptors, which is crucial for pharmacological activity.

In addition to its medicinal applications, 5-(4-Benzylmorpholin) has shown promise in materials science. The molecule's aromaticity and heterocyclic nature make it suitable for use in organic electronics. For example, derivatives of this compound have been investigated as components in light-emitting diodes (LEDs) and other optoelectronic devices. The ability to tune the electronic properties of such compounds through substitution patterns offers exciting possibilities for future technological advancements.

The synthesis of 5-(4-Benzylmorpholin) involves a series of well-established organic reactions. Typically, the oxazole ring is formed via cyclization reactions involving amino alcohols or related precursors. The morpholine group is introduced through nucleophilic substitution or coupling reactions with appropriate benzylating agents. Recent advancements in catalytic methods have made these syntheses more efficient and scalable, facilitating further research into the compound's properties.

One area where 5-(4-Benzylmorpholin) has shown significant potential is in the development of bioactive molecules. Researchers have explored its ability to inhibit certain enzymes involved in disease pathways. For example, studies have demonstrated that this compound can modulate the activity of kinases, which are key players in cellular signaling processes. Such findings underscore its potential as a lead compound for drug discovery efforts targeting conditions such as cancer and inflammatory diseases.

Moreover, 5-(4-Benzylmorpholin) has been studied for its role in supramolecular chemistry. The molecule's ability to form self-assembled structures through non-covalent interactions has been leveraged to create advanced materials with tailored properties. These materials hold promise for applications in sensing technologies and drug delivery systems.

In conclusion, 5-(4-Benzylmorpholin) represents a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure enables interactions at both molecular and macroscopic levels, making it a valuable tool for researchers in chemistry and related fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific innovation.